Cas no 13455-00-0 (Tetraiododiphosphine)

Tetraiododiphosphine (P₂I₄) is an inorganic compound consisting of two phosphorus atoms bonded to four iodine atoms. It is primarily utilized as a reagent in synthetic chemistry, particularly in the preparation of phosphorus-containing compounds. The compound's high iodine content makes it a valuable precursor for iodination reactions and the synthesis of organophosphorus derivatives. Its stability under controlled conditions allows for precise handling in laboratory settings. Tetraiododiphosphine is also employed in the study of phosphorus-iodine bond reactivity, offering insights into reaction mechanisms. Proper storage in a cool, dry environment is essential to maintain its integrity and prevent decomposition.

Tetraiododiphosphine structure

Product Name:Tetraiododiphosphine

CAS No:13455-00-0

MF:I₄P₂

MW:569.565410614014

MDL:MFCD00011526

CID:172344

PubChem ID:24853077

Update Time:2025-10-29

Tetraiododiphosphine Chemical and Physical Properties

Names and Identifiers

- Hypodiphosphoroustetraiodide
- diiodophosphanyl(diiodo)phosphane
- DIPHOSPHORUS TETRAIODIDE
- Diphosphorous tetraiodide
- Diphosphortetraiodid
- Phosphorus iodide
- tetraiododiphosphane
- tetraiododiphosphine
- AURORA KA-1083
- PHOSPHORUS DIIODIDE
- Hypodiiphosphorus tetraiodide
- Diphosphorus tetraiodide 95%
- Diphosphorus tetraiodide,95%
- Q412973
- YXXQTQYRRHHWFL-UHFFFAOYSA-N
- DTXSID6065474
- Diphosphine, tetraiodo-
- Hypodiphosphorous tetraiodide
- periododiphosphine
- MFCD00011526
- NS00086991
- AKOS015916035
- EINECS 236-646-7
- Diphosphorus tetraiodide, 95%
- 13455-00-0
- P2I4
- J-006558
- Tetraiododiphosphine
- MDL： MFCD00011526
- Inchi： 1S/I4P2/c1-5(2)6(3)4
- InChI Key： YXXQTQYRRHHWFL-UHFFFAOYSA-N
- SMILES： IP(P(I)I)I

Computed Properties

Exact Mass: 569.56500
Monoisotopic Mass: 569.565
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 26.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.2
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Orange crystal
Density: Not available
Melting Point: 124-127 °C (lit.)
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 27.18000
LogP: 5.26520
Solubility: Not available
Vapor Pressure: Not available

Tetraiododiphosphine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280-P305+P351+P338-P310
Hazardous Material transportation number：UN 3260 8
WGK Germany：3
Hazard Category Code： 34-37
Safety Instruction： S26; S36/37/39; S45
FLUKA BRAND F CODES：1-8-10
Hazardous Material Identification：
HazardClass：4.1
PackingGroup：II
Storage Condition：2-8°C
Safety Term：4.1
Packing Group：II
Risk Phrases：R34
Packing Group：II
Hazard Level：4.1

Tetraiododiphosphine Pricemore >>

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